Cas no 923195-64-6 (N-ethyl-2-4-(4-fluorobenzoyl)piperazin-1-yl-6-methylpyrimidin-4-amine)

N-Ethyl-2-[4-(4-fluorobenzoyl)piperazin-1-yl]-6-methylpyrimidin-4-amine is a synthetic organic compound featuring a pyrimidine core substituted with a piperazine moiety and a fluorobenzoyl group. This structure confers potential utility in medicinal chemistry, particularly as an intermediate or pharmacophore in drug discovery. The presence of the fluorobenzoyl group enhances binding affinity and metabolic stability, while the ethylamine and methylpyrimidine substituents contribute to solubility and bioavailability. Its well-defined molecular architecture makes it suitable for targeted modifications in the development of bioactive molecules, such as kinase inhibitors or receptor modulators. The compound is typically characterized by high purity and consistency, ensuring reliability in research applications.

N-ethyl-2-4-(4-fluorobenzoyl)piperazin-1-yl-6-methylpyrimidin-4-amine structure

923195-64-6 structure

Product Name:N-ethyl-2-4-(4-fluorobenzoyl)piperazin-1-yl-6-methylpyrimidin-4-amine

CAS No:923195-64-6

MF:C₁₈H₂₂FN₅O

MW:343.398586750031

CID:6203125

PubChem ID:18566457

Update Time:2025-06-14

N-ethyl-2-4-(4-fluorobenzoyl)piperazin-1-yl-6-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

- N-ethyl-2-4-(4-fluorobenzoyl)piperazin-1-yl-6-methylpyrimidin-4-amine
- AKOS005010823
- [4-[4-(ethylamino)-6-methylpyrimidin-2-yl]piperazin-1-yl]-(4-fluorophenyl)methanone
- CHEMBL4643630
- N-ethyl-2-[4-(4-fluorobenzoyl)piperazin-1-yl]-6-methylpyrimidin-4-amine
- F2075-0032
- 923195-64-6
- (4-(4-(ethylamino)-6-methylpyrimidin-2-yl)piperazin-1-yl)(4-fluorophenyl)methanone
- Inchi： 1S/C18H22FN5O/c1-3-20-16-12-13(2)21-18(22-16)24-10-8-23(9-11-24)17(25)14-4-6-15(19)7-5-14/h4-7,12H,3,8-11H2,1-2H3,(H,20,21,22)
- InChI Key： ZKRJFNAECAWDEG-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)C(N1CCN(C2N=C(C)C=C(NCC)N=2)CC1)=O

Computed Properties

Exact Mass: 343.18083850g/mol
Monoisotopic Mass: 343.18083850g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 25
Rotatable Bond Count: 4
Complexity: 435
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 61.4Å²

N-ethyl-2-4-(4-fluorobenzoyl)piperazin-1-yl-6-methylpyrimidin-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2075-0032-2μmol	N-ethyl-2-[4-(4-fluorobenzoyl)piperazin-1-yl]-6-methylpyrimidin-4-amine	923195-64-6	90%+	2μl	$85.5	2023-05-16
Life Chemicals	F2075-0032-5μmol	N-ethyl-2-[4-(4-fluorobenzoyl)piperazin-1-yl]-6-methylpyrimidin-4-amine	923195-64-6	90%+	5μl	$94.5	2023-05-16
Life Chemicals	F2075-0032-10μmol	N-ethyl-2-[4-(4-fluorobenzoyl)piperazin-1-yl]-6-methylpyrimidin-4-amine	923195-64-6	90%+	10μl	$103.5	2023-05-16
Life Chemicals	F2075-0032-20μmol	N-ethyl-2-[4-(4-fluorobenzoyl)piperazin-1-yl]-6-methylpyrimidin-4-amine	923195-64-6	90%+	20μl	$118.5	2023-05-16
Life Chemicals	F2075-0032-1mg	N-ethyl-2-[4-(4-fluorobenzoyl)piperazin-1-yl]-6-methylpyrimidin-4-amine	923195-64-6	90%+	1mg	$81.0	2023-05-16
Life Chemicals	F2075-0032-2mg	N-ethyl-2-[4-(4-fluorobenzoyl)piperazin-1-yl]-6-methylpyrimidin-4-amine	923195-64-6	90%+	2mg	$88.5	2023-05-16
Life Chemicals	F2075-0032-3mg	N-ethyl-2-[4-(4-fluorobenzoyl)piperazin-1-yl]-6-methylpyrimidin-4-amine	923195-64-6	90%+	3mg	$94.5	2023-05-16
Life Chemicals	F2075-0032-4mg	N-ethyl-2-[4-(4-fluorobenzoyl)piperazin-1-yl]-6-methylpyrimidin-4-amine	923195-64-6	90%+	4mg	$99.0	2023-05-16
Life Chemicals	F2075-0032-5mg	N-ethyl-2-[4-(4-fluorobenzoyl)piperazin-1-yl]-6-methylpyrimidin-4-amine	923195-64-6	90%+	5mg	$103.5	2023-05-16
Life Chemicals	F2075-0032-10mg	N-ethyl-2-[4-(4-fluorobenzoyl)piperazin-1-yl]-6-methylpyrimidin-4-amine	923195-64-6	90%+	10mg	$118.5	2023-05-16

N-ethyl-2-4-(4-fluorobenzoyl)piperazin-1-yl-6-methylpyrimidin-4-amine Related Literature

1. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
2. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
3. Aggregation-induced chiral symmetry breaking of a naphthalimide–cyanostilbene dyad†

Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
4. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
5. Alt-proteins: A promising future

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on N-ethyl-2-4-(4-fluorobenzoyl)piperazin-1-yl-6-methylpyrimidin-4-amine

Research Brief on N-ethyl-2-4-(4-fluorobenzoyl)piperazin-1-yl-6-methylpyrimidin-4-amine (CAS: 923195-64-6)

N-ethyl-2-4-(4-fluorobenzoyl)piperazin-1-yl-6-methylpyrimidin-4-amine (CAS: 923195-64-6) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have focused on its potential as a bioactive molecule, particularly in the context of kinase inhibition and its applications in therapeutic interventions. This research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activity, and potential clinical relevance.

The compound's structure features a pyrimidine core substituted with a piperazine moiety and a fluorobenzoyl group, which confers unique pharmacological properties. Recent in vitro studies have demonstrated its efficacy as a selective inhibitor of certain protein kinases, making it a promising candidate for the treatment of cancers and inflammatory diseases. The specificity of its interaction with kinase targets has been elucidated through crystallographic studies, providing insights into its binding mode and mechanism of action.

Pharmacokinetic studies of N-ethyl-2-4-(4-fluorobenzoyl)piperazin-1-yl-6-methylpyrimidin-4-amine have revealed favorable absorption and distribution profiles, with moderate plasma protein binding and good metabolic stability. These properties suggest its potential for oral administration in clinical settings. Additionally, preclinical toxicity assessments indicate a manageable safety profile, though further studies are required to fully evaluate its long-term effects.

Recent advancements in synthetic methodologies have improved the scalability and purity of 923195-64-6, addressing earlier challenges in its production. Novel catalytic approaches have been employed to enhance yield and reduce byproducts, facilitating its use in large-scale applications. These developments are critical for advancing the compound from the laboratory to potential commercialization.

In summary, N-ethyl-2-4-(4-fluorobenzoyl)piperazin-1-yl-6-methylpyrimidin-4-amine represents a promising scaffold for drug development, with demonstrated biological activity and favorable pharmacokinetic properties. Ongoing research aims to further explore its therapeutic potential and optimize its clinical applicability. Future directions include structural modifications to enhance potency and selectivity, as well as comprehensive in vivo studies to validate its efficacy and safety in disease models.